Cas no 2229641-73-8 (2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine
• CAS No: 2229641-73-8
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5980471
• PubChem ID: 165687398
• Update Time: 2025-06-15

2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine
• EN300-1860301
• 2229641-73-8

• Inchi： 1S/C13H17N/c1-12(2)10-13(12,14)9-8-11-6-4-3-5-7-11/h3-9H,10,14H2,1-2H3/b9-8+
• InChI Key： OCXGQWBTNMEEFE-CMDGGOBGSA-N
• SMILES： NC1(/C=C/C2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229641-73-8)

2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229641-73-8) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its cyclopropane backbone and amine functionality. This compound belongs to a class of molecules known for their potential bioactivity, particularly in modulating biological pathways. The presence of a phenylethenyl group enhances its lipophilicity, making it a candidate for drug delivery systems and targeted therapies.

In recent years, researchers have explored the applications of 2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine in the development of novel central nervous system (CNS) agents. Its structural features, such as the rigid cyclopropane ring, may contribute to improved binding affinity with neural receptors. This aligns with the growing demand for neuroprotective compounds and cognitive enhancers, topics frequently searched in academic and medical communities. Additionally, its potential role in sustainable agriculture as a plant growth regulator has sparked interest, reflecting the global shift toward eco-friendly agrochemicals.

The synthesis of CAS No. 2229641-73-8 typically involves multi-step organic reactions, including Wittig olefination and cyclopropanation, which are widely discussed in synthetic chemistry forums. Optimizing these processes for scalability remains a key challenge, as highlighted in recent patent literature. The compound’s stability under varying pH conditions and its metabolic profile are also critical factors under investigation, addressing common queries about its pharmacokinetics and toxicity.

From an industrial perspective, 2,2-dimethyl-1-(2-phenylethenyl)cyclopropan-1-amine is being evaluated for its compatibility with green chemistry principles. Innovations in catalytic methods and solvent-free synthesis are trending topics, resonating with manufacturers aiming to reduce environmental footprints. Furthermore, its potential as a chiral building block for asymmetric synthesis has been explored, catering to the demand for enantioselective catalysts in fine chemical production.

In conclusion, CAS No. 2229641-73-8 represents a versatile compound with broad applicability across life sciences and material innovation. Its unique structure and functional groups position it as a promising candidate for future breakthroughs, particularly in areas like precision medicine and sustainable agrochemicals. Ongoing research will likely uncover further insights into its mechanistic roles and commercial viability.